2-[4-(4-ethoxyphenyl)-2,5-dioxo-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-2,5-dioxo-4,7-dihydro-3H-furo[3,4-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C16H17N3O5/c1-2-23-10-5-3-9(4-6-10)14-13-11(8-24-15(13)21)19(7-12(17)20)16(22)18-14/h3-6,14H,2,7-8H2,1H3,(H2,17,20)(H,18,22)
• InChI Key: YIOJSVOCBWWOAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(COC3=O)N(C(=O)N2)CC(=O)N
• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol

Description

2-[4-(4-ethoxyphenyl)-2,5-dioxo-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C16H17N3O5 and its molecular weight is 331.328. The purity is usually 95%.
BenchChem offers high-quality 2-[4-(4-ethoxyphenyl)-2,5-dioxo-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4-(4-ethoxyphenyl)-2,5-dioxo-3,4,5,7-tetrahydrofuro[3,4-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

• Certain derivatives of pyrimidine, similar to the compound , have shown potential in anticancer activity. In one study, compounds with various aryloxy groups attached to the pyrimidine ring demonstrated appreciable cancer cell growth inhibition against several cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468 (Al-Sanea et al., 2020).

Antiviral and Anti-Inflammatory Activities

• Pyrimidine derivatives have been synthesized and screened for their anti-inflammatory and analgesic activities, with some compounds exhibiting significant activity (Sondhi et al., 2009).
• A study on a similar compound with a pyrimidine base as a P2 ligand displayed potent antiviral activity against HIV-1, including drug-resistant variants, while maintaining low cytotoxicity (Zhu et al., 2019).

Radioligand and Imaging Applications

• Derivatives in this chemical class have been used in radiolabeling for imaging purposes. For example, a related compound was synthesized for imaging the translocator protein (18 kDa) using positron emission tomography (Dollé et al., 2008).

Biological Evaluation and Computational Studies

• Some pyrimidine derivatives have undergone extensive biological evaluation and molecular docking studies. These compounds have shown promising results in antimicrobial and anti-proliferative activities, as well as insights through Density Functional Theory (DFT) studies (Fahim et al., 2021).